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Compound of Interest

Compound Name: L-ALANINE (15N)

Cat. No.: B1580382

Get Quote

Executive Directive: The "Stable" Distinction
Immediate Action Required: Verify the specific isotope label on your inventory.[1]

There is a critical operational distinction that frequently causes unnecessary compliance

bottlenecks: L-Alanine (15N) is a STABLE isotope.[1] It is NOT radioactive.[1]

15N (Nitrogen-15): Stable, non-radioactive.[1] Regulated as a standard chemical.[1]

14C (Carbon-14) / 3H (Tritium): Radioactive.[1] Regulated by the Nuclear Regulatory

Commission (NRC).[1]

Do not dispose of L-Alanine (15N) in radioactive waste streams unless it has been physically

cross-contaminated with radioisotopes during your experiment.[1] Doing so incurs unnecessary

disposal costs (approx.[1] 10x higher) and complicates your site's radiation inventory.[1]

Safety Profile & Risk Assessment
Before executing disposal, you must understand the material's intrinsic hazard profile to justify

your decision-making to safety officers.[1][2]
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Chemical Identity[1][3][4][5]
Substance: L-Alanine (15N)[1][2][3][4][5]

CAS Number (Unlabeled): 56-41-7[1][2][6]

CAS Number (Labeled): 31323-07-8 (varies by enrichment, check SDS)[1][2]

Molecular Formula: CH₃CH(¹⁵NH₂)COOH[1][3]

Hazard Data Summary
Parameter Value Interpretation

GHS Classification Not Classified
Non-hazardous substance.[1]

[2][7][5][6]

Toxicity (LD50) > 16,000 mg/kg (Rat, Oral)
Essentially non-toxic (safer

than table salt).[1][2]

Flammability Non-flammable
No special fire storage

needed.[1][2]

Reactivity Stable Hygroscopic; keep dry.[1][2]

EPA Waste Code None
Not a P-listed or U-listed

hazardous waste.[1][2]

Scientist’s Insight: While the material itself is harmless (L-Alanine is a fundamental building

block of proteins), Good Laboratory Practice (GLP) dictates that we never treat white chemical

powders as "trash."[1] We manage the perception of risk as much as the risk itself.[1]

Disposal Decision Logic
The method of disposal is dictated not by the Alanine itself, but by what it is dissolved in.[1] Use

the following logic flow to determine the correct waste stream.
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Figure 1: Decision Matrix for L-Alanine (15N) waste streams.[1][2] Note that the solvent or co-

contaminant drives the classification.[1]

Detailed Operational Protocols
Protocol A: Solid Waste (Bulk/Pure)
Scenario: You have expired L-Alanine (15N) powder or spilled material.[1] Why this method?

Although non-toxic, disposing of unidentified white powders in regular trash triggers security

concerns and cleaning staff anxiety.[1]
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Containerize: Place the powder in a clear, chemically compatible jar (HDPE or Glass).

Labeling: Apply a standard "Non-Hazardous Chemical Waste" label.

Crucial: Write "L-Alanine (15N) - Stable Isotope" clearly.[1][2]

Disposal: Submit to your facility's chemical waste pickup.[1]

Note: Do not mix with oxidizers or strong acids in the waste container to prevent unwanted

reactions, despite Alanine's stability.[1]

Protocol B: Mixed Chemical Waste (e.g., LC-MS Eluents)
Scenario: L-Alanine (15N) dissolved in Acetonitrile/Water/Formic Acid for Mass Spectrometry.

Why this method? The organic solvent (Acetonitrile) is the regulatory driver here.[1]

Segregation: Collect in your standard "Organic Solvents" waste carboy.

Compatibility: L-Alanine is compatible with all standard organic solvents (MeOH, ACN,

Acetone).[1]

Labeling: List all components.

Example: "Acetonitrile (50%), Water (50%), Formic Acid (0.1%), Trace L-Alanine (15N)."
[1][2]

Disposal: Incineration via licensed waste contractor.[1]

Protocol C: Aqueous/Buffer Waste
Scenario: L-Alanine dissolved in PBS or water for NMR.[1] Why this method? Since L-Alanine

is biodegradable and non-toxic, it typically meets municipal sewer discharge criteria unless

local rules forbid all chemical drains.[1]

Check Local Rules: Consult your institution's "Sewer Discharge Prohibitions" list.[1]

Dilution: If permitted, flush down the laboratory sink with copious amounts of water (20:1

ratio).[1]
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Alternative: If your facility has a "Zero Discharge" policy, collect in a "Non-Hazardous Liquid

Waste" carboy.[1]

Protocol D: Biological Waste
Scenario: L-Alanine (15N) used in cell culture media.[1] Why this method? The biological risk

(cells/viruses) supersedes the chemical nature.[1]

Deactivation: Add bleach (10% final concentration) or autoclave the waste.[1]

Disposal:

If Bleached:[1][8][5][6] Pour down drain (if permitted) or liquid chemical waste.[1][9]

If Autoclaved: Treat as liquid biological waste according to BSL-1/BSL-2 protocols.[1][2]

Documentation & Traceability
To maintain high E-E-A-T standards, your documentation must prove that you differentiated the

stable isotope from radioisotopes.[1]

Recommended Labeling Syntax:

CONTENTS: L-Alanine (15N) CAS: 31323-07-8 HAZARD: Non-Hazardous / Stable Isotope

NOTE: Contains NO Radioactivity.[1][2]

Chain of Custody: Maintain a logbook of isotope usage. Even for stable isotopes, tracking

mass balance (Amount Purchased vs. Amount Used) prevents inventory "ghosts" that confuse

safety audits later.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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